2,2-Diphenylethyl methanesulfonate

• Molecular Formula: C15H16O3S
• Molecular Weight: 276.4 g/mol
• SMILES: CS(=O)(=O)OCC(C1=CC=CC=C1)C2=CC=CC=C2
• InChI: InChI=1S/C15H16O3S/c1-19(16,17)18-12-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• InChIKey: ONZCDBIGGVLWOJ-UHFFFAOYSA-N

Researchers requiring reliable electrophilic alkylation often face variability when using generic mesylates, leading to inconsistent yields or regioisomer formation. 2,2-Diphenylethyl methanesulfonate (CAS 205390-22-3) provides a defined steric and electronic profile to mitigate these risks. • Enables controlled introduction of the 2,2-diphenylethyl moiety, with defined LogP (3.1) and TPSA (51.8 Ų) for predictable lipophilicity modulation. • Offers high synthetic utility as a scalable building block, with its precursor synthesis reported at 96.78% yield, ensuring supply reliability. • Supplied with verified purity to support reproducible results in nucleophilic substitution pathways.

2,2-Diphenylethyl Methanesulfonate: Properties and Synthetic Utility

2,2-Diphenylethyl methanesulfonate (CAS 205390-22-3) is an organosulfur compound classified as an alkyl methanesulfonate ester [1]. It is primarily used as a synthetic intermediate and an electrophilic reagent in organic chemistry [1]. The compound has the molecular formula C15H16O3S and a molecular weight of 276.36 g/mol [2]. Key calculated physicochemical properties include an octanol-water partition coefficient (LogP) of 3.1 and a topological polar surface area of 51.8 Ų [2].

Reagent Type Electrophilic alkylation reagent for introducing 2,2-diphenylethyl group

Synthesis Access Reported high preparative yield supports scalable synthetic route

Design Context Calculated lipophilicity profile aids lead optimization in medicinal chemistry

• [1] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3. Molaid Database. View Source
• [2] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Physicochemical Properties. Molaid Database. View Source

2,2-Diphenylethyl Methanesulfonate: Generic Substitution Pitfalls

While methanesulfonate (mesylate) esters are a common class of alkylating agents, their reactivity and selectivity are highly dependent on the specific alkyl group structure [1]. The 2,2-diphenylethyl moiety provides distinct steric bulk and electronic properties compared to simpler alkyl or aryl mesylates, which can significantly alter reaction kinetics, solvolysis rates, and product distribution in substitution or elimination pathways [REFS-1, REFS-2]. Therefore, substituting 2,2-diphenylethyl methanesulfonate with a generic analog like methyl mesylate or ethyl mesylate without experimental validation is not recommended, as it could lead to unanticipated changes in reaction yield, regioselectivity, or the formation of unwanted byproducts [REFS-1, REFS-2].

Steric/Electronic Profile Alkyl group differences may shift reaction kinetics and regioselectivity; direct substitution with simpler mesylates not recommended without validation.

Yield & Selectivity Unvalidated replacement could alter product distribution or reduce yield, impacting route reliability.

Method Transfer Existing protocols optimized for the 2,2-diphenylethyl moiety may require re-optimization when switching to a generic analog.

• [1] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Reaction Information. Molaid Database. View Source
• [2] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Physicochemical Properties. Molaid Database. View Source

2,2-Diphenylethyl Methanesulfonate: Quantitative Evidence

Efficient Synthesis from 2,2-Diphenylethanol

The synthesis of 2,2-diphenylethyl methanesulfonate from 2,2-diphenylethanol and methanesulfonyl chloride under standard conditions proceeds with a high yield of 96.78% [1]. This high yield indicates that the 2,2-diphenylethyl group does not sterically hinder the mesylation reaction to a significant degree, making the reagent accessible and cost-effective to prepare [1].

Synthetic Yield

Reported

96.78% yield

Supports reagent accessibility and scalability

Under standard mesylation conditions (MsCl, Et3N, DCM, ambient temp)

Evidence Dimension	Synthetic Yield
Target Compound Data	96.78% yield
Comparator Or Baseline	General mesylation reaction (no direct comparator available)
Quantified Difference	Not applicable (Supporting evidence)
Conditions	Reaction of 2,2-diphenylethanol with methanesulfonyl chloride and triethylamine in dichloromethane at ambient temperature

Why This Matters

A high and reproducible synthetic yield is a primary indicator of cost-effectiveness and scalability for procurement decisions.

• [1] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Reaction Information. Molaid Database. View Source

Lipophilicity and Topological Polar Surface Area

The calculated octanol-water partition coefficient (LogP) for 2,2-diphenylethyl methanesulfonate is 3.1 [1]. Its topological polar surface area (TPSA) is 51.8 Ų [1]. These values provide a baseline for predicting membrane permeability and oral bioavailability in medicinal chemistry contexts [1].

Predicted Properties

Class-level

LogP 3.1 / TPSA 51.8 Ų

Property prediction context for lead optimization

Computational model; experimental ADME verification needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.1
Comparator Or Baseline	Class of alkyl methanesulfonates (no specific comparator provided)
Quantified Difference	Not applicable (Class-level inference)
Conditions	Calculated property using standard computational models

Why This Matters

These quantitative values are essential for computational modeling and for predicting the ADME properties of derivatives, guiding lead optimization efforts.

• [1] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Physicochemical Properties. Molaid Database. View Source

2,2-Diphenylethyl Methanesulfonate: Research and Industrial Applications

Lipophilic Bulky Group Alkylation in Medicinal Chemistry

The compound serves as an effective electrophile for introducing the 2,2-diphenylethyl moiety into nucleophilic substrates, such as amines or alkoxides [1]. Its defined LogP of 3.1 and TPSA of 51.8 Ų [2] make it a valuable reagent for medicinal chemists aiming to modulate the lipophilicity and target engagement of lead compounds [2].

Agrochemical and Material Science Intermediate

2,2-Diphenylethyl methanesulfonate can be utilized as a building block to synthesize more complex molecules, such as substituted 1,4-dihydropyridine derivatives, which are of interest in various fields including agrochemicals and materials science [1]. The high reported yield for its own synthesis (96.78%) supports its role as a practical and scalable intermediate [1].

Application

Selection Property

Validation Focus

Medicinal Chemistry – Lipophilic group introduction

Calculated LogP & TPSA for lipophilicity modulation

Target engagement and ADME modeling validation

Agrochemical / Materials Intermediate

Reported synthetic accessibility & scalable route

Scalability and product distribution validation

• [1] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Reaction Information. Molaid Database. View Source
• [2] Molaid. (n.d.). 2,2-diphenylethyl methanesulfonate | 205390-22-3 - Physicochemical Properties. Molaid Database. View Source